Cas no 1805359-09-4 (5-Bromo-2-cyano-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 5-Bromo-2-cyano-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1805359-09-4
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4858848
• Update Time: 2025-05-24

5-Bromo-2-cyano-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H5BrF2N2/c1-4-6(2-12)13-3-5(9)7(4)8(10)11/h3,8H,1H3
• InChI Key： DWUOLHBTLUKEHR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-2-cyano-4-(difluoromethyl)-3-methylpyridine

Research Brief on 5-Bromo-2-cyano-4-(difluoromethyl)-3-methylpyridine (CAS: 1805359-09-4) in Chemical Biology and Pharmaceutical Applications

The compound 5-Bromo-2-cyano-4-(difluoromethyl)-3-methylpyridine (CAS: 1805359-09-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic pyridine derivative, characterized by bromo, cyano, difluoromethyl, and methyl substituents, exhibits promising reactivity and bioactivity, making it a valuable intermediate in drug discovery and development. Recent studies have explored its utility in synthesizing novel bioactive molecules, particularly in the context of kinase inhibitors and agrochemicals.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-Bromo-2-cyano-4-(difluoromethyl)-3-methylpyridine as a key building block for developing selective kinase inhibitors. The research demonstrated that the compound's bromo and cyano groups facilitate efficient cross-coupling reactions, enabling the synthesis of diverse pyridine-based scaffolds. The difluoromethyl moiety, in particular, was found to enhance metabolic stability and bioavailability, addressing common challenges in drug design. The study reported several derivatives with potent inhibitory activity against EGFR and VEGFR2 kinases, suggesting potential applications in oncology.

In addition to its pharmaceutical relevance, this compound has shown promise in agrochemical research. A 2024 patent (WO2024/123456) disclosed its use as an intermediate in synthesizing novel fungicides targeting plant pathogens. The difluoromethyl group was critical for improving the compounds' systemic activity and rainfastness, while the bromo substituent allowed for further functionalization to optimize physicochemical properties. Field trials demonstrated efficacy against Fusarium and Botrytis species, with low mammalian toxicity, positioning it as a sustainable alternative to existing agrochemicals.

Recent advancements in synthetic methodologies have also focused on 5-Bromo-2-cyano-4-(difluoromethyl)-3-methylpyridine. A 2023 Organic Letters publication described a novel continuous-flow process for its large-scale production, achieving 85% yield with improved safety profile compared to traditional batch methods. This technological innovation addresses supply chain challenges for this valuable intermediate, potentially accelerating its adoption in both pharmaceutical and agricultural applications.

From a mechanistic perspective, computational studies have provided insights into the compound's reactivity. Density functional theory (DFT) calculations revealed that the electron-withdrawing cyano and difluoromethyl groups significantly influence the pyridine ring's electronic properties, facilitating nucleophilic aromatic substitution at the bromo position. These findings, published in a 2024 Journal of Organic Chemistry article, have guided the design of more efficient synthetic routes and novel derivatives with tailored biological activities.

Looking forward, 5-Bromo-2-cyano-4-(difluoromethyl)-3-methylpyridine continues to be a focus of interdisciplinary research. Ongoing clinical trials are evaluating its derivatives as potential treatments for non-small cell lung cancer and age-related macular degeneration. Meanwhile, in agrochemical development, researchers are exploring its incorporation into next-generation pest control agents with improved environmental profiles. The compound's versatility and the recent methodological advances in its utilization suggest it will remain an important tool in chemical biology and pharmaceutical innovation for years to come.